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A comprehensive guide for researchers, scientists, and drug development professionals

detailing the discovery, history, and evolving applications of lactic acid esters. This whitepaper

provides in-depth technical information, including historical context, key scientific milestones,

detailed experimental protocols, and an exploration of their emerging role in cellular signaling.

Introduction: From Sour Milk to Cellular Signals
The journey of lactic acid and its esters is a compelling narrative that spans centuries, from its

humble discovery in sour milk to its contemporary role in sophisticated biochemical signaling

pathways. Initially identified as a simple organic acid, lactic acid has given rise to a versatile

class of compounds—lactic acid esters—with wide-ranging applications in the chemical,

pharmaceutical, and food industries. This technical guide delves into the historical milestones

of their discovery, the evolution of their synthesis, their physicochemical properties, and their

burgeoning significance in biomedical research.

The Foundational Discovery of Lactic Acid
The story of lactic acid esters begins with the isolation of their parent molecule, lactic acid. The

key historical developments are summarized below:

1780: Swedish chemist Carl Wilhelm Scheele first isolated lactic acid from sour milk, initially

naming it "Mjölksyra" (milk acid).[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b139472?utm_src=pdf-interest
https://www.cerritos.edu/chemistry/chem_212/Documents/Lab/1_Fischer_Esterification.pdf
https://lactic-acid.com/history/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1808: Jöns Jacob Berzelius, another prominent Swedish chemist, discovered that lactic acid

is also produced in muscles during physical exertion.[3]

1856: Louis Pasteur made a groundbreaking discovery by identifying the role of the

microorganism Lactobacillus in the fermentation process that produces lactic acid.[3] This

laid the groundwork for the industrial production of lactic acid.

1873: The chemical structure of lactic acid was definitively established by the German

chemist Johannes Wislicenus.[3]

1895: The German pharmaceutical company Boehringer Ingelheim commenced the first

commercial-scale production of lactic acid, leveraging the fermentation process discovered

by Pasteur.[3]

The Emergence of Lactic Acid Esters: A Historical
Perspective
Following the isolation and characterization of lactic acid, the synthesis of its esters became a

natural progression for organic chemists. The primary method for their preparation has

historically been the Fischer esterification, a reaction between a carboxylic acid and an alcohol

in the presence of an acid catalyst.

While the exact date for the first synthesis of each lactic acid ester is not always well-

documented, the development of these compounds is closely tied to the advancements in

organic synthesis in the late 19th and early 20th centuries. Ethyl lactate, for instance, has been

used as a solvent and flavoring agent for over a century. The synthesis of other common alkyl

lactates, such as methyl, propyl, and butyl lactate, followed as the corresponding alcohols

became readily available. These esters found applications as solvents, plasticizers, and in the

fragrance industry.[4]

Physicochemical Properties of Lactic Acid Esters
The utility of lactic acid esters is largely dictated by their physical and chemical properties. A

summary of key properties for common alkyl lactates is presented in the table below.
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Property
Methyl
Lactate

Ethyl
Lactate

Propyl
Lactate

Butyl
Lactate

Amyl
Lactate

Molecular

Formula
C₄H₈O₃ C₅H₁₀O₃ C₆H₁₂O₃ C₇H₁₄O₃ C₈H₁₆O₃

Molecular

Weight (

g/mol )

104.10 118.13 132.16 146.18 160.21

Boiling Point

(°C)
144-145 154 170 187 199

Melting Point

(°C)
-66 -26 - - -22

Density

(g/cm³ at

20°C)

1.09 1.03 0.988 0.984 0.9676

Solubility in

Water
Miscible Miscible Soluble

Slightly

Soluble

Slightly

Soluble

Data compiled from various sources.[5][6][7][8][9][10][11][12][13]

Experimental Protocols: Synthesis of Ethyl Lactate
via Fischer Esterification
The following is a representative protocol for the synthesis of ethyl lactate, a common and

versatile lactic acid ester.

Objective: To synthesize ethyl lactate from lactic acid and ethanol using an acid catalyst.

Materials:

Lactic acid (85% aqueous solution)

Ethanol (absolute)
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Concentrated sulfuric acid

Sodium bicarbonate (5% aqueous solution)

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Diethyl ether

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Beakers and Erlenmeyer flasks

Distillation apparatus

Procedure:

In a round-bottom flask, combine 1 mole of lactic acid with 3 moles of absolute ethanol.

Slowly add a catalytic amount of concentrated sulfuric acid (approximately 0.05 moles) to the

mixture while stirring.

Attach a reflux condenser to the flask and heat the mixture to reflux for 2-3 hours.

After cooling, transfer the reaction mixture to a separatory funnel.

Wash the mixture sequentially with water, 5% sodium bicarbonate solution, and finally with

brine.

Separate the organic layer and dry it over anhydrous magnesium sulfate.
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Filter the drying agent and remove the excess ethanol and diethyl ether (if used for

extraction) by simple distillation.

Purify the resulting crude ethyl lactate by fractional distillation.

Safety Precautions: Concentrated sulfuric acid is highly corrosive. Ethanol and diethyl ether are

flammable. All procedures should be carried out in a well-ventilated fume hood.

Lactic Acid Esters in Cellular Signaling: The
Discovery of Histone Lactoylation
A recent and exciting area of research has unveiled a role for lactate, and by extension, the

lactoyl group present in lactic acid esters, in epigenetic regulation. The discovery of histone

lactoylation has opened new avenues for understanding the interplay between metabolism and

gene expression.

Signaling Pathway Overview: Histone lactoylation is a post-translational modification where a

lactoyl group is added to a lysine residue on a histone protein. This modification is directly

linked to the intracellular concentration of lactate. Increased glycolysis, a metabolic pathway

that produces lactate, leads to higher levels of histone lactoylation. This epigenetic mark can

then influence gene transcription, impacting various cellular processes, including inflammation,

cancer progression, and immune responses.
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Lactic Acid Esters in Drug Development and
Delivery
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Lactic acid and its derivatives have long been utilized in the pharmaceutical industry. Lactic

acid itself is used to form water-soluble salts of active pharmaceutical ingredients.[3] More

recently, polymers of lactic acid, such as poly(lactic-co-glycolic acid) (PLGA), have become

central to the development of controlled-release drug delivery systems.

Simple lactic acid esters, such as ethyl lactate and butyl lactate, are also employed as

excipients in pharmaceutical formulations. Their favorable safety profile and solvent properties

make them suitable for use in topical preparations and as components of drug delivery

vehicles.[14] The historical use of these esters as pharmaceutical-grade solvents has paved

the way for their inclusion in a variety of modern drug products.

Conclusion
The journey from Scheele's isolation of lactic acid to the contemporary understanding of

histone lactoylation underscores the enduring importance of this simple organic acid and its

ester derivatives. For researchers and drug development professionals, a thorough

understanding of the history, synthesis, and properties of lactic acid esters is crucial for

leveraging their potential in novel applications, from green solvents to innovative therapeutics

that target metabolic signaling pathways. The continued exploration of these versatile

compounds promises to yield further exciting discoveries in the years to come.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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